N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorobenzyl)thio]acetamide

• IUPAC Name: N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H17ClFNOS/c1-11-7-12(2)17(15(18)8-11)20-16(21)10-22-9-13-3-5-14(19)6-4-13/h3-8H,9-10H2,1-2H3,(H,20,21)
• InChI Key: XAODKHZVBLIUEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)NC(=O)CSCC2=CC=C(C=C2)F)C
• Molecular Formula: C17H17ClFNOS
• Molecular Weight: 337.8 g/mol

Description

N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorobenzyl)thio]acetamide, also known as CFTRinh-172, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cystic fibrosis (CF). This compound selectively inhibits the cystic fibrosis transmembrane conductance regulator (CFTR) channel, which plays a crucial role in regulating salt and water transport across epithelial cells.

Mechanism of Action

N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorobenzyl)thio]acetamide binds to the CFTR channel and inhibits its function by stabilizing the closed state of the channel. This prevents the flow of chloride ions across the epithelial cells, which can reduce the accumulation of mucus in the lungs and other organs. This compound has been shown to be a potent and selective inhibitor of the CFTR channel, with minimal off-target effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in CF patients. In preclinical studies, this compound has been shown to reduce the accumulation of mucus in the lungs, improve lung function, and reduce inflammation and bacterial infection. In addition, this compound has been shown to have a synergistic effect when used in combination with other CF therapies, such as ivacaftor and lumacaftor.

Advantages and Limitations for Lab Experiments

N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorobenzyl)thio]acetamide has several advantages for lab experiments, including its potency, selectivity, and ease of use. However, there are also some limitations to its use, including its potential toxicity and the need for further optimization to improve its pharmacokinetic properties.

Future Directions

There are several future directions for N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorobenzyl)thio]acetamide research, including the development of more potent and selective CFTR inhibitors, the optimization of pharmacokinetic properties, and the evaluation of its therapeutic potential in other diseases such as chronic obstructive pulmonary disease (COPD) and asthma. In addition, further studies are needed to evaluate the safety and efficacy of this compound in clinical trials, and to identify biomarkers that can be used to monitor its therapeutic effects in CF patients. Overall, this compound has the potential to be an important therapeutic agent for CF and other respiratory diseases, and further research is needed to fully explore its therapeutic potential.

Scientific Research Applications

N-(2-chloro-4,6-dimethylphenyl)-2-[(4-fluorobenzyl)thio]acetamide has been extensively studied for its potential therapeutic applications in CF, a genetic disorder that affects the lungs, pancreas, and other organs. CF is caused by mutations in the CFTR gene, which encodes for the CFTR protein. The CFTR protein is a chloride channel that regulates salt and water transport across epithelial cells. Mutations in the CFTR gene result in the production of a defective CFTR protein, leading to the accumulation of thick, sticky mucus in the lungs and other organs.
This compound selectively inhibits the CFTR channel, which can help to reduce the accumulation of mucus in the lungs and improve lung function in CF patients. In addition, this compound has been shown to have anti-inflammatory and anti-bacterial properties, which can further benefit CF patients.